![molecular formula C17H18N2O3S B5372368 N,N-diethyl-6-oxo-5,6-dihydrophenanthridine-2-sulfonamide](/img/structure/B5372368.png)
N,N-diethyl-6-oxo-5,6-dihydrophenanthridine-2-sulfonamide
Overview
Description
N,N-diethyl-6-oxo-5,6-dihydrophenanthridine-2-sulfonamide, also known as DIDS, is a sulfonamide compound that has been widely used in scientific research for its unique properties. DIDS is a potent inhibitor of anion transporters and channels, making it a valuable tool for studying various physiological and biochemical processes.
Mechanism of Action
N,N-diethyl-6-oxo-5,6-dihydrophenanthridine-2-sulfonamide acts as a reversible inhibitor of anion transporters and channels by binding to a specific site on the protein. This binding prevents the transport of anions across the membrane, leading to a decrease in membrane potential and ion flux.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of chloride transport, the regulation of cell volume, and the induction of apoptosis. It has also been implicated in the regulation of insulin secretion and the modulation of neurotransmitter release.
Advantages and Limitations for Lab Experiments
The use of N,N-diethyl-6-oxo-5,6-dihydrophenanthridine-2-sulfonamide in laboratory experiments has several advantages, including its potency and selectivity for anion transporters and channels. However, its non-specific binding to other proteins and potential toxicity at high concentrations can limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of N,N-diethyl-6-oxo-5,6-dihydrophenanthridine-2-sulfonamide in scientific research. One area of interest is the study of the role of anion channels in cancer cell proliferation and metastasis. Another potential application is the use of this compound as a therapeutic agent for the treatment of diseases such as cystic fibrosis and sickle cell anemia, which are characterized by abnormal anion transport. Additionally, further research is needed to fully understand the mechanisms underlying the effects of this compound on insulin secretion and neurotransmitter release.
Scientific Research Applications
N,N-diethyl-6-oxo-5,6-dihydrophenanthridine-2-sulfonamide has been used in numerous scientific studies to investigate the function of anion transporters and channels in various biological systems. Its ability to inhibit chloride transport has been particularly useful in the study of membrane potential and ion transport in cells. This compound has also been used to study the role of anion channels in the regulation of cell volume and apoptosis.
properties
IUPAC Name |
N,N-diethyl-6-oxo-5H-phenanthridine-2-sulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c1-3-19(4-2)23(21,22)12-9-10-16-15(11-12)13-7-5-6-8-14(13)17(20)18-16/h5-11H,3-4H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAWPNARGEFTVKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)NC(=O)C3=CC=CC=C32 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49645141 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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